(5-methylisoxazol-3-yl)(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: (5-methyl-1,2-oxazol-3-yl)-[4-[(2-phenylimidazol-1-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H22N4O2/c1-15-13-18(22-26-15)20(25)23-10-7-16(8-11-23)14-24-12-9-21-19(24)17-5-3-2-4-6-17/h2-6,9,12-13,16H,7-8,10-11,14H2,1H3
• InChI Key: CFULJSHXUJNWRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)CN3C=CN=C3C4=CC=CC=C4
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

The compound (5-methylisoxazol-3-yl)(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups including an imidazole ring and a piperidine ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature. The specific physical and chemical properties of this compound are not detailed in the available resources.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

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Antitubercular Activity

The compound’s potential as an antitubercular agent is noteworthy:

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Crystal Polymorphism

An in-depth analysis of the compound N1,N2-bis(5-methylisoxazol-3-yl)oxalamide revealed three polymorphic forms. .

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on their specific structure and the biological system in which they are acting. The mechanism of action for this specific compound is not provided in the available resources.

Safety and Hazards

While the specific safety and hazards of this compound are not provided in the available resources, it’s important to handle all chemical compounds with care. This includes avoiding dust formation, avoiding breathing in mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Imidazole-containing compounds have a broad range of chemical and biological properties, making them valuable in the development of new drugs. Future research could explore the potential applications of this specific compound in various therapeutic contexts.